Cas no 23304-58-7 ([1,1'-Bicyclohexyl]-3,3'-dione)

• Product Name: [1,1'-Bicyclohexyl]-3,3'-dione
• CAS No: 23304-58-7
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 1413975
• PubChem ID: 10997895
• Update Time: 2025-04-20

[1,1'-Bicyclohexyl]-3,3'-dione Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-3,3'-dione
• 3-(3-oxocyclohexyl)cyclohexan-1-one
• 23304-58-7
• SCHEMBL14441603
• DTXSID60451256

• Inchi： 1S/C12H18O2/c13-11-5-1-3-9(7-11)10-4-2-6-12(14)8-10/h9-10H,1-8H2
• InChI Key： JIHBKNQNJPSQFS-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1)C1CC(CCC1)=O

Computed Properties

• Exact Mass: 194.13074
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones